Cas no 90814-65-6 (3-(Methylamino)-3-phenylprop-2-enenitrile)

• Product Name: 3-(Methylamino)-3-phenylprop-2-enenitrile
• CAS No: 90814-65-6
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 2812871
• PubChem ID: 71327714
• Update Time: 2025-04-21

3-(Methylamino)-3-phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 90814-65-6
• 3-(Methylamino)-3-phenylprop-2-enenitrile
• DTXSID90756746

• Inchi： 1S/C10H10N2/c1-12-10(7-8-11)9-5-3-2-4-6-9/h2-7,12H,1H3
• InChI Key： XFRYXHIKFUNFTE-UHFFFAOYSA-N
• SMILES： N(C)C(=CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 158.084398327Da
• Monoisotopic Mass: 158.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 35.8Ų